Cas no 1228571-61-6 ((3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid)

• Product Name: (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid
• CAS No: 1228571-61-6
• MF: C₁₆H₂₃NO₆
• MW: 325.3569252491
• CID: 6147484
• PubChem ID: 28348460
• Update Time: 2025-05-28

(3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid
• (R)-3-((tert-Butoxycarbonyl)amino)-3-(2,5-dimethoxyphenyl)propanoic acid
• (3R)-3-{[(tert-butoxy)carbonyl]amino}-3-(2,5-dimethoxyphenyl)propanoic acid
• 1228571-61-6
• EN300-1163402

• Inchi： 1S/C16H23NO6/c1-16(2,3)23-15(20)17-12(9-14(18)19)11-8-10(21-4)6-7-13(11)22-5/h6-8,12H,9H2,1-5H3,(H,17,20)(H,18,19)/t12-/m1/s1
• InChI Key： XTYVOXNUSUJMOF-GFCCVEGCSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C1C=C(C=CC=1OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 325.15253745g/mol
• Monoisotopic Mass: 325.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 94.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid

Research Brief on (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid (CAS: 1228571-61-6)

The compound (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid (CAS: 1228571-61-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino acid derivative, characterized by its tert-butoxycarbonyl (Boc) protecting group and dimethoxyphenyl moiety, serves as a critical intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of G-protein-coupled receptors (GPCRs).

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of this compound in the synthesis of novel cysteine protease inhibitors. The researchers utilized (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid as a key building block to develop inhibitors targeting cathepsin B, a protease implicated in cancer metastasis and neurodegenerative diseases. The study demonstrated that derivatives of this compound exhibited nanomolar inhibitory activity, with improved selectivity profiles compared to existing inhibitors. Molecular docking simulations further revealed that the dimethoxyphenyl group enhances binding affinity through hydrophobic interactions with the enzyme's S2 pocket.

In parallel, a recent preprint on bioRxiv highlighted the compound's utility in GPCR research. The 2,5-dimethoxyphenyl moiety was found to mimic endogenous neurotransmitter structures, making it a valuable scaffold for designing serotonin receptor modulators. Researchers synthesized a series of analogs using CAS 1228571-61-6 as the starting material, identifying several compounds with potent 5-HT2A receptor binding affinity (Ki < 50 nM). These findings suggest potential applications in neuropharmacology, particularly for disorders involving serotonin dysregulation.

From a synthetic chemistry perspective, a 2024 Organic Process Research & Development paper detailed an improved large-scale preparation method for this compound. The authors developed a stereoselective enzymatic resolution process that achieves >99% enantiomeric excess (ee) while reducing byproduct formation. This advancement addresses previous challenges in manufacturing scale-up, making the compound more accessible for pharmaceutical development. The optimized route also demonstrated superior green chemistry metrics, with a 40% reduction in organic solvent waste compared to traditional methods.

Emerging research presented at the 2024 ACS Spring Meeting suggests novel applications in targeted protein degradation. Scientists have incorporated CAS 1228571-61-6 into proteolysis-targeting chimeras (PROTACs) designed to selectively degrade disease-relevant proteins. The compound's structural features appear to facilitate linker optimization, enabling the development of PROTACs with improved cellular permeability and degradation efficiency. Preliminary data show promising degradation of BRD4 (DC50 < 100 nM) in cancer cell lines, highlighting its potential in oncology drug discovery.

In conclusion, recent studies underscore the versatility of (3R)-3-{(tert-butoxy)carbonylamino}-3-(2,5-dimethoxyphenyl)propanoic acid (1228571-61-6) as a privileged scaffold in medicinal chemistry. Its applications span from protease inhibition to GPCR modulation and emerging modalities like targeted protein degradation. The compound's synthetic accessibility and structural plasticity position it as a valuable tool for future drug discovery efforts. Further research is warranted to explore its full therapeutic potential across different target classes and disease areas.